Cas no 2034517-39-8 (6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine)

• Product Name: 6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine
• CAS No: 2034517-39-8
• MF: C₁₅H₁₈N₈
• MW: 310.35702085495
• CID: 5468708
• Update Time: 2025-05-28

6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine
• 6-methyl-N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]pyrimidin-4-amine

• Inchi： 1S/C15H18N8/c1-11-8-12(18-10-17-11)16-9-15-20-19-13-4-5-14(21-23(13)15)22-6-2-3-7-22/h4-5,8,10H,2-3,6-7,9H2,1H3,(H,16,17,18)
• InChI Key： ZWWBVRXFFGRFQH-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=C(CNC4C=C(C)N=CN=4)N3N=2)CCCC1

Computed Properties

• Exact Mass: 310.16544261 g/mol
• Monoisotopic Mass: 310.16544261 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.1
• Molecular Weight: 310.36

Additional information on 6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine

Comprehensive Overview of 6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine (CAS No. 2034517-39-8)

The compound 6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine (CAS No. 2034517-39-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a triazolo[4,3-b]pyridazine core linked to a pyrimidin-4-amine moiety, makes it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology, neurology, and inflammation, aligning with current trends in precision medicine and personalized therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in high-throughput screening and computational drug design. The compound’s pyrrolidin-1-yl substituent enhances its pharmacokinetic properties, such as solubility and membrane permeability, which are critical for oral bioavailability. This aligns with the growing focus on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) optimization in pharmaceutical research. Additionally, its 6-methylpyrimidin-4-amine fragment is structurally analogous to purine bases, suggesting potential interactions with enzymes like kinases or GTPases—a hot topic in cancer therapeutics and signal transduction studies.

The rise of AI-driven drug discovery has further amplified interest in compounds like 6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine. Machine learning models are increasingly used to predict binding affinities and off-target effects, reducing the time and cost of preclinical development. This compound’s triazolo-pyridazine scaffold is also being explored in fragment-based drug design, a strategy gaining traction due to its efficiency in identifying lead compounds. Such innovations address the pharmaceutical industry’s need for faster, more cost-effective R&D pipelines.

Another area of interest is the compound’s potential role in neurodegenerative diseases. The pyrrolidine ring is a common feature in CNS-active drugs, owing to its ability to cross the blood-brain barrier. With Alzheimer’s and Parkinson’s diseases remaining unmet medical needs, researchers are investigating whether this molecule could modulate protein aggregation or neuroinflammation. These applications resonate with public health priorities and frequent search queries like “new treatments for dementia” or “small molecules for brain disorders.”

From a synthetic chemistry perspective, the compound’s [1,2,4]triazolo[4,3-b]pyridazine core presents intriguing challenges and opportunities. Recent publications highlight its utility as a versatile pharmacophore, capable of forming hydrogen bonds and π-π stacking interactions with biological targets. This has led to its inclusion in libraries for virtual screening campaigns, particularly for GPCRs (G-protein-coupled receptors) and ion channels—key targets in cardiovascular and metabolic disease research.

In summary, 6-methyl-N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}pyrimidin-4-amine (CAS No. 2034517-39-8) represents a multifaceted tool for modern drug discovery. Its structural complexity, combined with its relevance to cutting-edge therapeutic areas, positions it as a compound of high scientific and commercial value. As the pharmaceutical landscape evolves, this molecule is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.